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  4. 3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 351341-70-3
VCID: VC0429688
InChI: InChI=1S/C26H27N5OS/c1-30(2)20-14-12-18(13-15-20)16-27-29-26-28-24-23(21-10-6-7-11-22(21)33-24)25(32)31(26)17-19-8-4-3-5-9-19/h3-5,8-9,12-16H,6-7,10-11,17H2,1-2H3,(H,28,29)/b27-16+
SMILES: CN(C)C1=CC=C(C=C1)C=NNC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC5=CC=CC=C5
Molecular Formula: C26H27N5OS
Molecular Weight: 457.6g/mol

3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 351341-70-3

Main Products

VCID: VC0429688

Molecular Formula: C26H27N5OS

Molecular Weight: 457.6g/mol

3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 351341-70-3

CAS No. 351341-70-3
Product Name 3-Benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C26H27N5OS
Molecular Weight 457.6g/mol
IUPAC Name 3-benzyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C26H27N5OS/c1-30(2)20-14-12-18(13-15-20)16-27-29-26-28-24-23(21-10-6-7-11-22(21)33-24)25(32)31(26)17-19-8-4-3-5-9-19/h3-5,8-9,12-16H,6-7,10-11,17H2,1-2H3,(H,28,29)/b27-16+
Standard InChIKey ZQCXLTOQQVLUSN-JVWAILMASA-N
Isomeric SMILES CN(C)C1=CC=C(C=C1)/C=N/NC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC5=CC=CC=C5
SMILES CN(C)C1=CC=C(C=C1)C=NNC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC5=CC=CC=C5
Canonical SMILES CN(C)C1=CC=C(C=C1)C=NNC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC5=CC=CC=C5
PubChem Compound 9633972
Last Modified Nov 11 2021
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